Cas no 2383735-74-6 (2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)- )

• Product Name: 2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)-
• CAS No: 2383735-74-6
• MF: C₈H₁₅FO₄S
• MW: 226.265705347061
• CID: 5562795
• Update Time: 2025-10-28

2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-4-(methoxymethyl)-2H-pyran-4-methanesulfonyl fluoride (ACI)
• 2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)-

• Inchi： 1S/C8H15FO4S/c1-12-6-8(7-14(9,10)11)2-4-13-5-3-8/h2-7H2,1H3
• InChI Key： FHHRHHUDHBGAOQ-UHFFFAOYSA-N
• SMILES： O=S(CC1(CCOCC1)COC)(F)=O

Additional information on 2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)-

Comprehensive Overview of 2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)- (CAS No. 2383735-74-6)

The compound 2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)- (CAS No. 2383735-74-6) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This sulfonyl fluoride derivative is characterized by its tetrahydro-4-(methoxymethyl) substitution, which imparts distinct reactivity and stability. Researchers and industry professionals are increasingly exploring its utility in synthetic chemistry, medicinal chemistry, and material science.

One of the key features of 2H-Pyran-4-methanesulfonyl fluoride is its role as a versatile building block in organic synthesis. The presence of the methanesulfonyl fluoride group makes it a valuable intermediate for the introduction of sulfonyl functionalities into more complex molecules. This is particularly relevant in the context of modern drug discovery, where sulfonyl-containing compounds are often sought after for their bioactivity and pharmacokinetic properties. The compound's tetrahydro-4-(methoxymethyl) moiety further enhances its solubility and compatibility with a wide range of reaction conditions.

In the realm of material science, 2H-Pyran-4-methanesulfonyl fluoride has shown promise as a precursor for the development of advanced polymeric materials. Its ability to participate in click chemistry reactions, such as SuFEx (Sulfur Fluoride Exchange), has made it a subject of interest for researchers working on high-performance polymers and coatings. The compound's stability under ambient conditions and its reactivity with nucleophiles make it an attractive candidate for modular synthesis approaches.

Recent trends in chemical research highlight a growing demand for sulfonyl fluoride-based compounds, driven by their applications in bioconjugation and protein labeling. 2H-Pyran-4-methanesulfonyl fluoride aligns with this trend, offering a balance between reactivity and selectivity. Its compatibility with aqueous environments and mild reaction conditions makes it suitable for use in biological systems, where precision and minimal side reactions are critical.

From an industrial perspective, the scalability of 2H-Pyran-4-methanesulfonyl fluoride synthesis is a topic of ongoing investigation. Advances in continuous flow chemistry and green chemistry principles are being applied to optimize its production, reducing waste and improving yield. These efforts are particularly relevant given the increasing emphasis on sustainable and environmentally friendly chemical processes.

The compound's CAS No. 2383735-74-6 serves as a unique identifier, facilitating its integration into global chemical databases and regulatory frameworks. This is essential for ensuring compliance with international standards and enabling seamless collaboration across research institutions and industries. The availability of high-purity 2H-Pyran-4-methanesulfonyl fluoride is critical for reproducible results in both academic and industrial settings.

In summary, 2H-Pyran-4-methanesulfonyl fluoride, tetrahydro-4-(methoxymethyl)- represents a compelling area of study with broad implications for synthetic chemistry, material science, and biotechnology. Its unique structural attributes and reactivity profile position it as a valuable tool for researchers seeking to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to play an increasingly prominent role in cutting-edge applications.